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Introduction
DNA gyrase, a type II topoisomerase, is an essential bacterial enzyme that introduces negative

supercoils into DNA, a process crucial for DNA replication and transcription.[1] Its absence in

higher eukaryotes makes it an attractive target for antibacterial drug development. These

application notes provide a detailed protocol for in vitro DNA gyrase supercoiling assays using

novobiocin, a well-characterized aminocoumarin antibiotic, as a reliable inhibitory control.

Novobiocin specifically targets the GyrB subunit of DNA gyrase, acting as a competitive

inhibitor of the enzyme's ATPase activity.[2][3][4] By binding to the ATP-binding site on GyrB,

novobiocin prevents the conformational changes required for DNA supercoiling.[2][3][5] This

document outlines two common methods for assessing DNA gyrase activity and its inhibition by

novobiocin: a traditional agarose gel-based assay and a higher-throughput fluorescence-

based assay.
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DNA gyrase functions as a heterotetramer of two GyrA and two GyrB subunits. The GyrA

subunit is responsible for DNA cleavage and ligation, while the GyrB subunit harbors the

ATPase activity that powers the enzyme's function.[3] Novobiocin competitively binds to the

ATP-binding pocket of the GyrB subunit, preventing ATP hydrolysis and thereby inhibiting the

supercoiling activity of the enzyme.[2][3]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Analysis

Prepare Master Mix
(Buffer, Relaxed DNA, ATP)

Aliquot Master Mix into Reaction Tubes/Wells

Add Novobiocin (or vehicle control)

Add DNA Gyrase to Initiate Reaction

Incubate at 37°C

Gel-Based:
Stop Reaction, Electrophoresis, Stain

Method 1

Fluorescence-Based:
Add Dye, Read Plate

Method 2

Data Analysis
(Quantify Bands or Fluorescence, Calculate IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1679985?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679985?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. DNA Supercoiling Catalyzed by Bacterial Gyrase - PMC [pmc.ncbi.nlm.nih.gov]

2. go.drugbank.com [go.drugbank.com]

3. Novobiocin - Wikipedia [en.wikipedia.org]

4. vumicro.com [vumicro.com]

5. The antibiotic novobiocin binds and activates the ATPase that powers lipopolysaccharide
transport - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: DNA Gyrase Assay
Using Novobiocin as a Control]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679985#dna-gyrase-assay-using-novobiocin-as-a-
control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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